(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

- (S)-2-((5-Fluoro-2,4-dinitrophenyl)amino)propanamide
- Nalpha-(5-Fluoro-2,4-dinitrophenyl)-L-alaninamide [HPLC Labeling Reagent for e.e. Determination]
- N-alpha-(2,4-Dinitro-5-fluorophenyl)-L-alaninamide
- (2S)-2-(5-fluoro-2,4-dinitroanilino)propanamide
- (S)-2-((5-Fluoro-2,4-dinitrophenyl)-amino)propanamide
- MARFEY'S REAGENT
- Marfey's reagent
- NALPHA-(2,4-DINITRO-5-FLUOROPHENYL)-L-ALANINAMIDE [HPLC LABELING REAGENT FOR E.E. DETERMINATION]
- Nα-(2,4-Dinitro-5-fluorophenyl)-L-alaninamide
- Propanamide,2-[(5-fluoro-2,4-dinitrophenyl)amino]-, (2S)-
- 1-FD-AA
- FDAA
- Nα-(5-Fluoro-2,4-dinitrophenyl)-L-alaninamide
- (2S)-2-[(5-Fluoro-2,4-dinitrophenyl)amino]propanamide (ACI)
- Propanamide, 2-[(5-fluoro-2,4-dinitrophenyl)amino]-, (S)- (ZCI)
- 1-Fluoro-2,4-dinitrophenyl-5-L-alaninamide
- L
- 1-Fluoro-2,4-dinitrophenyl-5-L-alanine amide
- L-Marfey
- Reagents, Marfey's
- (2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide
- MDL： MFCD00042049
- Inchi： 1S/C9H9FN4O5/c1-4(9(11)15)12-6-2-5(10)7(13(16)17)3-8(6)14(18)19/h2-4,12H,1H3,(H2,11,15)/t4-/m0/s1
- InChI Key： NEPLBHLFDJOJGP-BYPYZUCNSA-N
- SMILES： N(C1C=C(F)C([N+](=O)[O-])=CC=1[N+](=O)[O-])[C@@H](C)C(=O)N

Computed Properties

Exact Mass: 272.05600
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: 1.6

Experimental Properties

Color/Form: Yellow powder
Melting Point: 229 °C
Solubility: acetone: 10 mg/mL, clear, yellow
PSA: 146.76000
LogP: 2.74750
Solubility: dissolve in water
Optical Activity: [α]20/D +56±2°, c = 1% in acetone

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：2-8°C

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	508752-100mg	Marfey's reagent, 98%	95713-52-3	98%	100mg	￥ 548	2022-04-26
BAI LING WEI Technology Co., Ltd.	508752-1G	Marfey's reagent, 98%	95713-52-3	98%	1G	￥ 2591	2022-04-26
BAI LING WEI Technology Co., Ltd.	942368-100MG	Marfey's Reagent, 99%, for chiral derivatization	95713-52-3	99%	100MG	￥ 779	2022-04-26
BAI LING WEI Technology Co., Ltd.	942368-1G	Marfey's Reagent, 99%, for chiral derivatization	95713-52-3	99%	1G	￥ 4560	2022-04-26
TRC	D479800-100mg	Na-(2,4-Dinitro-5-fluorophenyl)-L-alaninamide	95713-52-3		100mg	$ 215.00	2023-09-07
TRC	D479800-1g	Na-(2,4-Dinitro-5-fluorophenyl)-L-alaninamide	95713-52-3		1g	$ 1654.00	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010203-100mg	(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide	95713-52-3	95%	100mg	￥80	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010203-250mg	(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide	95713-52-3	95%	250mg	￥96	2024-07-19
Apollo Scientific	BIM106-100mg	N-alpha-(2,4-Dinitro-5-fluorophenyl)-L-alaninamide	95713-52-3		100mg	£15.00	2025-02-22
Apollo Scientific	BIM106-250mg	N-alpha-(2,4-Dinitro-5-fluorophenyl)-L-alaninamide	95713-52-3		250mg	£18.00	2025-02-22

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Production Method

Production Method 1

327-92-4

7324-05-2

95713-52-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sulfuric acid magnesium salt (1:1) Solvents: Acetone , Water ; 3 h, rt
1.2 Solvents: Acetone ; rt; 0.5 h, rt

Reference

: Direct amidation of unprotected amino acids using B(OCH2CF3)3

Lanigan, Rachel M.; Karaluka, Valerija; Sabatini, Marco T.; Starkov, Pavel; Badland, Matthew; et al, Chemical Communications (Cambridge, 2016, 52(57), 8846-8849

Production Method 2

95713-52-3

Reaction Conditions

Reference

: Preparation of novel Nα-(5-fluoro-2,4-dinitrophenyl)-N-(aminoalkyl)amino acid amide derivatives as optical resolution labeling agents for determination of absolute configuration of amino acids

, Japan, , ,

Production Method 3

327-92-4

33208-99-0

95713-52-3

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; 1 h, 40 °C

Reference

: Indirect resolution of enantiomers of certain DL-amino acids by liquid chromatography via diastereomer formation with Marfey's reagent and its leucine variant

Bhushan, Ravi; Tanwar, Shivani, Proceedings of the National Academy of Sciences, 2009, 79(3), 241-251

Production Method 4

327-92-4

33208-99-0

95713-52-3

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; 1 h, 40 °C

Reference

: Synthesis and application of new chiral variants of Marfey's reagent for liquid chromatographic separation of the enantiomers of α-amino acids

Bhushan, R.; Kumar, V., Acta Chromatographica, 2008, 20(3), 329-347

Production Method 5

327-92-4

7324-05-2

95713-52-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sulfuric acid magnesium salt (1:1) Solvents: Acetone , Water ; 3 h, rt
1.2 Solvents: Acetone ; rt; 0.5 h, rt

Reference

: B(OCH2CF3)3-mediated direct amidation of pharmaceutically relevant building blocks in cyclopentyl methyl ether

Karaluka, Valerija; Lanigan, Rachel M.; Murray, Paul M.; Badland, Matthew; Sheppard, Tom D., Organic & Biomolecular Chemistry, 2015, 13(44), 10888-10894

Production Method 6

327-92-4

4726-84-5

95713-52-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sulfuric acid magnesium salt (1:1) Solvents: Acetone , Water ; 3 h, rt
1.2 Solvents: Acetone ; rt; 30 min, rt

Reference

: Catalytic Modification of Dehydroalanine in Peptides and Proteins by Palladium-Mediated Cross-Coupling

de Bruijn, A. Dowine; Roelfes, Gerard, Chemistry - A European Journal, 2018, 24(48), 12728-12733

Production Method 7

95713-52-3

Reaction Conditions

Reference

: A nonempirical method using LC/MS for determination of the absolute configuration of constituent amino acids in a peptide: elucidation of limitations of Marfey's method and of its separation mechanism

Fujii, Kiyonaga; Ikai, Yoshitomo; Mayumi, Tsuyoshi; Oka, Hisao; Suzuki, Makoto; et al, Analytical Chemistry, 1997, 69(16), 3346-3352

Production Method 8

95713-52-3

Reaction Conditions

Reference

: Determination of D-amino acids. II. Use of a bifunctional reagent, 1,5-difluoro-2,4-dinitrobenzene

Marfey, Peter, Carlsberg Research Communications, 1984, 49(6), 591-6

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Raw materials

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Preparation Products

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide (95713-52-3)

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:95713-52-3)FDAA

Order Number:LE18146

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:18

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 95713-52-3 ((2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide)

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Security Information

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Pricemore >>

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Raw materials

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Preparation Products

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Suppliers

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Related Literature

Related Categories

95713-52-3 ((2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide) Related Products